Cas no 122520-90-5 (Tyrphostin 51)

• Product Name: Tyrphostin 51
• CAS No: 122520-90-5
• Molecular Formula: C₁₃H₈N₄O₃
• Molecular Weight: 268.22762
• MDL: MFCD00133903
• CID: 202344
• PubChem ID: 5328807

Tyrphostin 51 Properties

Names and Identifiers

• 1,3-Butadiene-1,1,3-tricarbonitrile,2-amino-4-(3,4,5-trihydroxyphenyl)-, (3Z)-
• AG-183
• AG-183 (Tyrphostin 51, Tyrphostin A51)
• TYRPHOSTIN A51
• AG 183
• TYRPHOSTIN 51
• TYRPHOSTIN AG 183
• 2-AMINO-1,1,3-TRICYANO-4-[3',4',5'-TRIHYDROXYPHENYL]BUTADIENE
• 2-AMINO-4-(3',4',5'-TRIHYDROXYPHENYL)-1,1,3-TRICYANOBUTA-1,3-DIENE
• 3-AMINO-2,4-DICYANO-5-(3',4',5'-TRIHYDROXYPHENYL)PENTA-2,4-DIENONITRILE
• 1,3-Butadiene-1,1,3-tricarbonitrile, 2-amino-4-(3,4,5-trihydroxyphenyl)-, (Z)-
• TYRPHOSTIN A51 99+%
• (Z)-2-amino-4-(3,4,5-trihydroxyphenyl)buta-1,3-diene-1,1,3-tricarbonitrile
• DTXSID501017104
• J-005382
• Tyrphostin A 51
• MS-23786
• Tyrphostina51
• Tyrphostin A-51
• NCGC00163372-01
• BiomolKI2_000025
• HY-101960A
• (3Z)-2-amino-4-(3,4,5-trihydroxyphenyl)buta-1,3-diene-1,1,3-tricarbonitrile
• 2-Amino-1,1,3-tricyano-4-(3',4',5'-trihydroxyphenyl)butadiene
• 1,3-Butadiene-1,1,3-tricarbonitrile, 2-amino-4-(3,4,5-trihydroxyphenyl)-
• CHEBI:94636
• 122520-90-5
• BFA43307
• SCHEMBL241622
• Tyrphostin AG-183
• BRD-K47943470-001-03-6
• CCG-100619
• 2-amino-4-(3,4,5-trihydroxyphenyl)-1,3-butadiene-1,1,3-tricarbonitrile
• J-004816
• (Z)-AG-183
• Tyrphostin 51, >=98%
• BiomolKI_000015
• BMK1-C3
• (Z)-Tyrphostin A51
• tyrphostin-51
• BRD-K47943470-001-02-8
• 126433-07-6
• HSCI1_000160
• SMR001230742
• AKOS040744924
• MLS002153329
• DA-68435
• SDCCGSBI-0654292.P001

• MDL： MFCD00133903
• InChIKey： JKNOYWVMHPMBEL-UNXLUWIOSA-N
• Inchi： InChI=1S/C13H8N4O3/c14-4-8(12(17)9(5-15)6-16)1-7-2-10(18)13(20)11(19)3-7/h1-3,18-20H,17H2/b8-1+
• SMILES： C(=C(/C#N)\C(=C(C#N)C#N)N)/C1=CC(=C(C(=C1)O)O)O

Computed Properties

• Exact Mass: 268.06000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.05964
• Heavy Atom Count: 20
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 37
• Surface Charge: 0
• Topological Polar Surface Area: 158

Experimental Properties

• LogP: 1.67064
• PSA: 158.08000
• Refractive Index: 1.757
• Boiling Point: 788.2±60.0 °C at 760 mmHg
• Melting Point: 278ºC
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 430.5±32.9 °C
• Color/Form: Brown solid
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives